methyl 4,4,4-trifluoro-2-methylidenebutanoate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4,4,4-trifluoro-2-methylidenebutanoate involves the reaction of 2-methyl-3-oxobutanoic acid with trifluoroacetic anhydride in the presence of a catalyst to form the intermediate compound, which is then treated with methanol and a base to yield the final product.", "Starting Materials": [ "2-methyl-3-oxobutanoic acid", "trifluoroacetic anhydride", "methanol", "base" ], "Reaction": [ "Step 1: 2-methyl-3-oxobutanoic acid is reacted with trifluoroacetic anhydride in the presence of a catalyst, such as pyridine or triethylamine, to form the intermediate compound, 4,4,4-trifluoro-2-methylidenebutanoic acid.", "Step 2: The intermediate compound is then treated with methanol and a base, such as sodium hydroxide or potassium carbonate, to yield the final product, methyl 4,4,4-trifluoro-2-methylidenebutanoate.", "Overall reaction: 2-methyl-3-oxobutanoic acid + trifluoroacetic anhydride + catalyst + methanol + base → methyl 4,4,4-trifluoro-2-methylidenebutanoate" ] } | |
CAS RN |
1266324-53-1 |
Product Name |
methyl 4,4,4-trifluoro-2-methylidenebutanoate |
Molecular Formula |
C6H7F3O2 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
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